Cas no 1040692-33-8 (N1-Ethyl-N3-(2-methoxyethyl)-1,3-propanediamine)

N1-Ethyl-N3-(2-methoxyethyl)-1,3-propanediamine structure
1040692-33-8 structure
Product Name:N1-Ethyl-N3-(2-methoxyethyl)-1,3-propanediamine
CAS No:1040692-33-8
MF:C8H20N2O
MW:160.257202148438
CID:1072966
PubChem ID:28307192
Update Time:2025-04-20

N1-Ethyl-N3-(2-methoxyethyl)-1,3-propanediamine Chemical and Physical Properties

Names and Identifiers

    • N1-Ethyl-N3-(2-methoxyethyl)-1,3-propanediamine
    • N-ethyl-N'-(2-methoxyethyl)propane-1,3-diamine
    • ETHYL({3-[(2-METHOXYETHYL)AMINO]PROPYL})AMINE
    • n1-Ethyl-n3-(2-methoxyethyl)propane-1,3-diamine
    • AKOS005289595
    • 1040692-33-8
    • EN300-766823
    • [3-(ethylamino)propyl](2-methoxyethyl)amine
    • CS-0298701
    • MDL: MFCD10687369
    • Inchi: 1S/C8H20N2O/c1-3-9-5-4-6-10-7-8-11-2/h9-10H,3-8H2,1-2H3
    • InChI Key: RVEWEVIZMBZHHR-UHFFFAOYSA-N
    • SMILES: O(C)CCNCCCNCC

Computed Properties

  • Exact Mass: 160.157563266g/mol
  • Monoisotopic Mass: 160.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 8
  • Complexity: 69.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 33.3Ų

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